Diethyl dihydrogen diphosphate

Specification

• CAS No.: 27194-63-4
• Molecular Formula: C4H12O7P2
• Molecular Weight: 234.08 g/mol
• IUPAC Name: [ethoxy(hydroxy)phosphoryl] ethyl hydrogen phosphate
• Standard InChI: InChI=1S/C4H12O7P2/c1-3-9-12(5,6)11-13(7,8)10-4-2/h3-4H2,1-2H3,(H,5,6)(H,7,8)
• Standard InChI Key: RUZMUTWCUZLWQU-UHFFFAOYSA-N
• SMILES: CCOP(=O)(O)OP(=O)(O)OCC
• Canonical SMILES: CCOP(=O)(O)OP(=O)(O)OCC

Introduction

Physical and Chemical Properties

Molecular Specifications

Diethyl dihydrogen diphosphate possesses well-defined molecular characteristics that are essential for understanding its behavior in chemical reactions and applications. The compound has a molecular formula of C₄H₁₂O₇P₂ with a molecular weight of 234.0814 g/mol. Its exact mass has been determined to be 234.00600, which is critical for analytical identification purposes. The molecular structure conforms to the InChI representation: InChI=1/C4H12O7P2/c1-3-9-13(8,10-4-2)11-12(5,6)7/h3-4H2,1-2H3,(H2,5,6,7).

Physical Properties Table

The following table summarizes the key physical properties of diethyl dihydrogen diphosphate:

Property	Value
Density	1.491 g/cm³
Boiling Point	336.2°C at 760 mmHg
Flash Point	157.2°C
Refractive Index	1.455
Vapor Pressure	2.14E-05 mmHg at 25°C
Partition Coefficient (LogP)	1.27680
Polar Surface Area (PSA)	121.91000
EINECS Number	248-314-9

These physical properties are significant for understanding the compound's behavior under various conditions and for developing appropriate handling protocols. The relatively high boiling point indicates thermal stability, while the moderate flash point suggests precautions should be taken when working with the compound at elevated temperatures.

Chemical Reactivity

Diethyl dihydrogen diphosphate exhibits chemical reactivity patterns characteristic of organophosphorus compounds. The presence of the diphosphate (P-O-P) linkage makes it susceptible to hydrolysis under certain conditions. Additionally, the phosphoryl groups can participate in various chemical transformations, including esterification reactions and potential coordination with metal ions. The ethoxy groups attached to the phosphorus atom can undergo substitution reactions under appropriate conditions, making this compound versatile in organic synthesis applications.

Related Compounds and Comparative Analysis

Relationship to Other Phosphate Compounds

Diethyl dihydrogen diphosphate belongs to a broader family of organophosphorus compounds that includes closely related structures such as diethyl phosphate and diethyl phosphite. While diethyl phosphate (C₄H₁₁O₄P) has a single phosphorus atom with two ethoxy groups and a hydroxyl group, diethyl dihydrogen diphosphate features two phosphorus atoms connected through an oxygen bridge. This structural difference significantly influences the chemical behavior and applications of these compounds.

Spectroscopic Characterization

Analytical Identification Methods

The identification and characterization of diethyl dihydrogen diphosphate can be accomplished through various spectroscopic techniques. While specific spectral data for this compound is limited in the available literature, comparison with related phosphate compounds suggests that techniques such as nuclear magnetic resonance (NMR) spectroscopy, particularly ³¹P NMR, would be valuable for structural confirmation. The phosphorus atoms in the diphosphate structure would produce characteristic signals that can help identify the compound and distinguish it from related phosphate derivatives.

Mass Spectrometry Considerations

Mass spectrometry would provide valuable information about diethyl dihydrogen diphosphate through its fragmentation pattern and molecular weight confirmation. Based on the data available for related compounds, the mass spectrum would likely show characteristic fragmentation involving the cleavage of the P-O-P bond and the loss of ethoxy groups. These fragmentation patterns can serve as analytical fingerprints for identifying the compound in complex mixtures and for confirming its structural integrity.